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Compound of Interest

Compound Name: heptane;manganese(2+)

Cat. No.: B15444094 Get Quote

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling heptane and manganese(2+) compounds. Adherence to

these procedures is essential for ensuring laboratory safety and proper chemical management.

Personal Protective Equipment (PPE)
When handling heptane, manganese(2+) compounds, or a mixture thereof, the following

personal protective equipment is mandatory.

1.1. Eye and Face Protection

Minimum Requirement: Tightly fitting chemical safety goggles.[1]

Enhanced Protection: A face shield should be worn in addition to safety goggles, especially

when there is a risk of splashing.[1]

Regulatory Standards: Eyewear must comply with OSHA's 29 CFR 1910.133 or European

Standard EN166.[1][2][3][4]

1.2. Skin and Body Protection

Gloves:

For incidental contact with heptane, nitrile rubber gloves are acceptable.[5] For more than

incidental splash contact, Viton or PVA gloves are recommended.[5] Always consult the
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manufacturer's glove compatibility chart.[5]

For manganese(2+) compounds, chemical-resistant gloves such as nitrile rubber (with a

thickness >0.3 mm), neoprene, or PVC are suitable.[6][7][8]

Contaminated gloves should be disposed of immediately following applicable laws and

good laboratory practices.[9]

Clothing:

A fully-buttoned, long-sleeved lab coat is required.[5]

For handling heptane, flame-retardant protective clothing is recommended.[10]

For larger-scale operations involving heptane, tight-weave, non-static clothing with no

metallic fasteners is advised.[11]

1.3. Respiratory Protection

Engineering Controls: All work with heptane and manganese(2+) dust should be conducted

in a properly functioning, certified laboratory chemical fume hood.[5][12]

Respirator Requirements: If exposure limits are exceeded, or if irritation is experienced, a

NIOSH/MSHA or European Standard EN 149 approved respirator is necessary.[1][2]

For manganese dust, a particulate respirator (e.g., N95, R95, or P95) is recommended.

[13][14] Higher concentrations may require a full-facepiece respirator with appropriate

filters or a powered, air-purifying respirator.[13]

Personnel must be medically cleared, fit-tested, and enrolled in a respiratory protection

program before using a respirator.[5]

Quantitative Exposure Limits
The following table summarizes the occupational exposure limits for heptane and manganese

compounds.
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Chemical Agency Exposure Limit Notes

n-Heptane DOSH
TWA: 400 ppm; STEL:

500 ppm
[5]

NIOSH
TWA: 85 ppm; CEIL:

440 ppm (15 min)
[5]

ACGIH
TWA: 400 ppm; STEL:

500 ppm
[5]

Manganese

Compounds (as Mn)
NIOSH REL

TWA: 1 mg/m³; ST: 3

mg/m³
[13]

OSHA PEL C: 5 mg/m³ [13]

TWA: Time-Weighted Average

STEL: Short-Term Exposure Limit

CEIL/C: Ceiling Limit

Operational and Disposal Plans
Handling Procedures

Preparation:

Ensure that an emergency eyewash station and safety shower are readily accessible.[1][3]

Confirm that the chemical fume hood is functioning correctly.

Assemble all necessary PPE and have it readily available.

Chemical Handling:

Always wear the appropriate PPE as detailed above.[1][5][15]

Ground and bond all metal containers and equipment when transferring heptane to

prevent static discharge.[1][16] Use only non-sparking tools.[1]
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Avoid creating dust when handling solid manganese(2+) compounds.[15][17]

Do not eat, drink, or smoke in the work area.[10][18]

Wash hands thoroughly after handling chemicals and before leaving the laboratory.[1][10]

[18]

Storage Plan
Heptane:

Store in a tightly closed container in a cool, dry, and well-ventilated area designated for

flammable materials.[5]

Keep away from heat, sparks, open flames, and other ignition sources.[5][18][19]

Store separately from strong oxidizing agents, acids, bases, halogens, and metallic salts.

[5]

Manganese(2+) Compounds:

Store in a dry, cool, and well-ventilated place in tightly sealed containers.[3][12][15]

Protect from moisture.[12][15]

Store away from incompatible materials such as reducing agents, strong acids, and

organic materials.[12]

Spill Response Plan
Immediate Actions:

Evacuate personnel from the immediate spill area.[5]

If the spill involves heptane, remove all sources of ignition.[1][19]

Small Spills (Cleanable in <10 minutes by trained personnel):
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Heptane: Absorb with an inert, dry material (e.g., activated charcoal adsorbent) and place

in a sealed, appropriate waste container.[5][16] Use non-sparking tools for cleanup.[1]

Manganese(2+): Carefully sweep or scoop up the solid material, avoiding dust generation,

and place it into a suitable container for disposal.[12][14]

Large Spills:

Evacuate the area, secure it, and contact the institution's environmental health and safety

(EH&S) office immediately.[5]

Post-Cleanup:

Ventilate the area and wash it thoroughly after the cleanup is complete.[16]

Disposal Plan
All waste containing heptane and/or manganese(2+) must be treated as hazardous waste.[8]

[10][16]

Collect waste in a sealable, airtight, and compatible container.[5]

Attach a completed hazardous waste label as soon as the first waste is added to the

container.[5]

Do not dispose of this waste down the drain or in the regular trash.[1][10]

Follow all local, regional, and national regulations for hazardous waste disposal.[9][10] When

the container is full, it should be sent to an approved waste disposal plant.[1][2]

Experimental Workflow Visualization
The following diagram illustrates the logical workflow for the safe handling of heptane and

manganese(2+).

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/n-Heptane-v-03-23-2016.docx
https://nj.gov/health/eoh/rtkweb/documents/fs/1339.pdf
https://westliberty.edu/health-and-safety/files/2010/02/Heptane.pdf
https://www.fishersci.com/store/msds?partNumber=AC223610100&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-1HX8-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNjc2ODR8YXBwbGljYXRpb24vcGRmfGFEUmtMMmcwTUM4NU1qTXpOREExT1RBeU9EYzRMMU5FUWw4eFNGZzRYMGRDWDBWT0xuQmtaZ3w1NjIyNzQ3MzI5NmVkMjFhMWZiMzhiOWNmNGE5MzU0YTRmMmRiYzFhOTY5YzliNjIwYmEyNjZjZDBkMzM4YmY3
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/n-Heptane-v-03-23-2016.docx
https://nj.gov/health/eoh/rtkweb/documents/fs/1339.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1155.pdf
https://www.carlroth.com/medias/SDB-7337-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMTYyNTN8YXBwbGljYXRpb24vcGRmfGFEVTVMMmd3Tnk4NU1UYzVPVGd3TmpJM09UazRMMU5FUWw4M016TTNYMGxGWDBWT0xuQmtaZ3xmNmM4NWIwNzk2MzBiMWIwMTExOTI5OGY4OGRjYjY3MjU5ODBhMWRkZDkzOWI3ZTI3OTVlZmFjOWQ4NGQ2YmQ4
https://nj.gov/health/eoh/rtkweb/documents/fs/1339.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/n-Heptane-v-03-23-2016.docx
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/n-Heptane-v-03-23-2016.docx
https://westliberty.edu/health-and-safety/files/2010/02/Heptane.pdf
https://www.carlroth.com/medias/SDB-7337-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMTYyNTN8YXBwbGljYXRpb24vcGRmfGFEVTVMMmd3Tnk4NU1UYzVPVGd3TmpJM09UazRMMU5FUWw4M016TTNYMGxGWDBWT0xuQmtaZ3xmNmM4NWIwNzk2MzBiMWIwMTExOTI5OGY4OGRjYjY3MjU5ODBhMWRkZDkzOWI3ZTI3OTVlZmFjOWQ4NGQ2YmQ4
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-h/S25348.pdf
https://www.carlroth.com/medias/SDB-7337-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMTYyNTN8YXBwbGljYXRpb24vcGRmfGFEVTVMMmd3Tnk4NU1UYzVPVGd3TmpJM09UazRMMU5FUWw4M016TTNYMGxGWDBWT0xuQmtaZ3xmNmM4NWIwNzk2MzBiMWIwMTExOTI5OGY4OGRjYjY3MjU5ODBhMWRkZDkzOWI3ZTI3OTVlZmFjOWQ4NGQ2YmQ4
https://westliberty.edu/health-and-safety/files/2010/02/Heptane.pdf
https://westliberty.edu/health-and-safety/files/2010/02/ManganeseII-chloride.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15444094?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation
- Assess Hazards

- Verify Fume Hood
- Don PPE

Chemical Handling
- Work in Fume Hood

- Ground Equipment (Heptane)
- Avoid Dust (Manganese)

Proper Storage
- Flammables Cabinet (Heptane)

- Dry, Cool Area (Manganese)
- Segregate Incompatibles

Store Unused Chemicals

Spill Occurs

Waste Collection
- Labeled, Sealed Container

- Hazardous Waste

Generate Waste

Future Use

Small Spill Response
- Trained Personnel Only

- Use Spill Kit
- Collect Waste

Small & Contained

Large Spill Response
- Evacuate Area
- Notify EH&S

Large or Uncontrolled

Collect Spill Debris

Waste Disposal
- Follow Regulations
- Approved Facility

Professional Disposal

End of Operation

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of Heptane and Manganese(2+).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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